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Introduction

TRANS-STILBENE-D10 (deuterated stilbene, stilbene-d12) is a deuterated analog of the

organic scintillator trans-stilbene. It has emerged as a high-performance material for fast

neutron detection, particularly in applications requiring the simultaneous measurement of

neutrons and gamma rays.[1] Organic scintillators are sensitive to both types of radiation;

however, the ability to distinguish between them is crucial for accurate neutron measurements

in mixed radiation fields.[2][3] Stilbene-d12 offers exceptional pulse shape discrimination (PSD)

capabilities, often superior to its hydrogenated counterpart and other organic scintillators.[4]

This property, combined with its solid, non-hygroscopic, and non-hazardous nature, makes it an

ideal candidate for applications in nuclear safeguards, nonproliferation, homeland security, and

advanced physics research.[5][6] The use of deuterated stilbene is particularly advantageous

for fast neutron spectroscopy, as it can provide information on the incident neutron energy

spectrum without the need for complex time-of-flight measurements.[4][6]

Principle of Operation: Neutron and Gamma-Ray Interactions

The ability of TRANS-STILBENE-D10 to discriminate between neutrons and gamma rays is

rooted in the different interaction mechanisms of these particles with the scintillator material.

Neutron Interaction: Fast neutrons interact primarily through elastic scattering with the

deuterium nuclei in the crystal, producing energetic recoil deuterons.
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Gamma-Ray Interaction: Gamma rays interact predominantly with the atomic electrons via

Compton scattering, producing recoil electrons.[1]

The high ionization density of the recoil deuterons preferentially populates triplet states in the

stilbene molecules. The delayed fluorescence from the slow decay of these triplet states results

in a scintillation pulse with a prominent "tail" component. In contrast, the recoil electrons

produce a faster pulse with very little delayed component.[7] This difference in pulse shape is

the basis for neutron-gamma discrimination.
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Caption: Particle interaction pathways in a TRANS-STILBENE-D10 crystal.
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Table 1: Physical and Scintillation Properties of Trans-
Stilbene

Property
TRANS-STILBENE-D10
(d12)

Trans-Stilbene (h12,
regular)

Chemical Formula C₁₄D₁₂ C₁₄H₁₂

Melting Point 123.8 – 125.9 °C[4] 124.0 – 126.1 °C[4]

Density ~1.24 g/cm³[8] 1.15 g/cm³[5]

Maximum Emission ~380 nm 380 nm[5]

Light Output (LO)
Approximately equal to regular

stilbene[4]
Standard reference

Prompt Decay Time Not specified, similar to h12 4.3 ns[5]

Rise Time Not specified, similar to h12 0.1 ns[5]

Table 2: Pulse Shape Discrimination (PSD) Performance
The Figure of Merit (FOM) is a common metric for quantifying the quality of separation between

neutron and gamma-ray events. A higher FOM value indicates better discrimination.

Scintillator
Energy Range
(keVee*)

FOM Source

TRANS-STILBENE-

D10
710 - 822 Higher than h12[9] 239PuBe[9]

Trans-Stilbene (h12) 460 - 500 Lower than d12[4] 252Cf[4]

Trans-Stilbene (h12) 300 - 700 ~1.7[2] 252Cf[2]

*keVee: keV electron equivalent.

Experimental Protocols
Protocol 1: Detector Assembly and Setup

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.osti.gov/servlets/purl/1466909
https://www.osti.gov/servlets/purl/1466909
https://www.researchgate.net/publication/325302985_Solution_growth_of_a_deuterated_trans_-stilbene_crystal_for_fast_neutron_detection
https://inradoptics.com/pdfs/Inrad_AN_Stilbene.pdf
https://inradoptics.com/pdfs/Inrad_AN_Stilbene.pdf
https://www.osti.gov/servlets/purl/1466909
https://inradoptics.com/pdfs/Inrad_AN_Stilbene.pdf
https://inradoptics.com/pdfs/Inrad_AN_Stilbene.pdf
https://researchportal.hw.ac.uk/files/51228795/dSB_characterization_1_.pdf
https://researchportal.hw.ac.uk/files/51228795/dSB_characterization_1_.pdf
https://www.osti.gov/servlets/purl/1466909
https://www.osti.gov/servlets/purl/1466909
https://www.jrpr.org/journal/view.php?doi=10.14407/jrpr.2019.44.2.53
https://www.jrpr.org/journal/view.php?doi=10.14407/jrpr.2019.44.2.53
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystal Handling: Handle the stilbene crystal with clean, powder-free gloves to avoid

contaminating the optical surfaces. Although not hygroscopic, it is good practice to keep the

crystal in a dry environment.

Optical Coupling: Couple the TRANS-STILBENE-D10 crystal to a photomultiplier tube (PMT)

or a silicon photomultiplier (SiPM) array. Apply a thin, uniform layer of optical grease to the

center of the photosensor window. Press the crystal firmly onto the window and gently rotate

to ensure an even distribution of the grease and eliminate air bubbles.

Light Tightness: Wrap the crystal-photosensor assembly with several layers of PTFE tape to

improve light collection via reflection. Subsequently, wrap the entire assembly with black

electrical tape to ensure it is completely light-tight.

High Voltage: Connect the PMT to a high-voltage power supply. The optimal voltage should

be determined experimentally to maximize the signal-to-noise ratio.

Signal Output: Connect the anode output of the PMT to a fast digitizer or oscilloscope for

signal processing.

Protocol 2: Data Acquisition and Pulse Shape
Discrimination (PSD)
This protocol outlines the charge integration method, a common and effective digital PSD

technique.

Radiation Source: Place a neutron source (e.g., 252Cf, AmBe) at a fixed distance from the

detector to acquire data.

Data Acquisition: Use a high-speed digitizer (e.g., 500 MS/s, 14-bit) to record the voltage

traces (waveforms) from the detector for each radiation interaction event.[10]

Waveform Processing (Post-Acquisition or Real-Time):

For each digitized pulse, establish a baseline by averaging the initial samples before the

pulse rising edge.

Subtract the baseline from the entire waveform.
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Identify the start and end of the pulse.

Charge Integration:

Calculate the Total Integral (Qtotal) by summing the sample values over the entire duration

of the pulse. An integration window of ~370-600 ns is typical.[9][11]

Calculate the Tail Integral (Qtail) by summing the sample values over the delayed portion

of the pulse. The tail integration typically starts after a short delay from the pulse maximum

(e.g., 14-35 ns).[2][9]

PSD Parameter Calculation: The PSD parameter is the ratio of the tail integral to the total

integral:

PSD Value = Qtail / Qtotal

Discrimination:

Create a 2D histogram of the PSD Value versus the Light Output (proportional to Qtotal).

Two distinct bands will appear: the lower band corresponds to gamma-ray events, and the

upper band corresponds to neutron events.[4]

Apply a graphical or mathematical cut to separate the two bands and classify each event

as either a neutron or a gamma ray.
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Caption: Workflow for data acquisition and pulse shape discrimination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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